Phoslactomycin E
Phoslactomycin E
Brand Name:
Vulcanchem
CAS No.:
122856-29-5
VCID:
VC0053301
InChI:
InChI=1S/C32H50NO10P/c1-2-24-15-16-30(35)42-28(24)17-18-32(37,19-20-33)29(43-44(38,39)40)22-26(34)13-7-6-9-23-10-8-14-27(21-23)41-31(36)25-11-4-3-5-12-25/h6-7,9,13,15-18,23-29,34,37H,2-5,8,10-12,14,19-22,33H2,1H3,(H2,38,39,40)/b9-6+,13-7+,18-17+
SMILES:
CCC1C=CC(=O)OC1C=CC(CCN)(C(CC(C=CC=CC2CCCC(C2)OC(=O)C3CCCCC3)O)OP(=O)(O)O)O
Molecular Formula:
C32H50NO10P
Molecular Weight:
639.7 g/mol
Phoslactomycin E
CAS No.: 122856-29-5
Main Products
VCID: VC0053301
Molecular Formula: C32H50NO10P
Molecular Weight: 639.7 g/mol
| CAS No. | 122856-29-5 |
|---|---|
| Product Name | Phoslactomycin E |
| Molecular Formula | C32H50NO10P |
| Molecular Weight | 639.7 g/mol |
| IUPAC Name | [3-[(1E,3E,9E)-8-(2-aminoethyl)-10-(3-ethyl-6-oxo-2,3-dihydropyran-2-yl)-5,8-dihydroxy-7-phosphonooxydeca-1,3,9-trienyl]cyclohexyl] cyclohexanecarboxylate |
| Standard InChI | InChI=1S/C32H50NO10P/c1-2-24-15-16-30(35)42-28(24)17-18-32(37,19-20-33)29(43-44(38,39)40)22-26(34)13-7-6-9-23-10-8-14-27(21-23)41-31(36)25-11-4-3-5-12-25/h6-7,9,13,15-18,23-29,34,37H,2-5,8,10-12,14,19-22,33H2,1H3,(H2,38,39,40)/b9-6+,13-7+,18-17+ |
| Standard InChIKey | VPPYLHODJVARBC-XUQJEITOSA-N |
| Isomeric SMILES | CCC1C=CC(=O)OC1/C=C/C(CCN)(C(CC(/C=C/C=C/C2CCCC(C2)OC(=O)C3CCCCC3)O)OP(=O)(O)O)O |
| SMILES | CCC1C=CC(=O)OC1C=CC(CCN)(C(CC(C=CC=CC2CCCC(C2)OC(=O)C3CCCCC3)O)OP(=O)(O)O)O |
| Canonical SMILES | CCC1C=CC(=O)OC1C=CC(CCN)(C(CC(C=CC=CC2CCCC(C2)OC(=O)C3CCCCC3)O)OP(=O)(O)O)O |
| Synonyms | phoslactomycin E |
| PubChem Compound | 6441201 |
| Last Modified | Nov 11 2021 |
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